Cas no 1806987-66-5 (4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylic acid)

• Product Name: 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylic acid
• CAS No: 1806987-66-5
• MF: C₈H₄F₂N₂O₃
• MW: 214.125768661499
• CID: 4874162
• Update Time: 2025-08-05

4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylic acid

• Inchi： 1S/C8H4F2N2O3/c9-6(10)5-3(2-11)1-4(8(14)15)12-7(5)13/h1,6H,(H,12,13)(H,14,15)
• InChI Key： ILXBTBWZWCZKRT-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C(=O)O)=CC=1C#N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 442
• XLogP3: 0
• Topological Polar Surface Area: 90.2

Additional information on 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylic acid

4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1806987-66-5, known as 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a cyano group, a difluoromethyl group, and a hydroxyl group, along with a carboxylic acid moiety. These functional groups confer the molecule with versatile chemical properties, making it a valuable substrate for various applications.

Recent studies have highlighted the potential of 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylic Acid in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of anti-inflammatory and antiviral agents. The presence of the cyano group and the hydroxyl group in the pyridine ring provides opportunities for hydrogen bonding and π-interactions, which are critical for molecular recognition in biological systems. Moreover, the difluoromethyl group introduces electron-withdrawing effects, enhancing the molecule's stability and reactivity in certain chemical transformations.

One of the most intriguing aspects of this compound is its role in the development of advanced materials. Scientists have investigated its potential as a building block for constructing coordination polymers and metal-organic frameworks (MOFs). The carboxylic acid group serves as a versatile ligand, enabling the formation of robust metal-ligand bonds. Recent experiments have demonstrated that incorporating 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylic Acid into MOFs can significantly improve their porosity and surface area, making them ideal candidates for gas storage and catalytic applications.

The synthesis of 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key challenge in its preparation lies in achieving high yields while maintaining the integrity of its functional groups. Researchers have employed various strategies, including microwave-assisted synthesis and enzymatic catalysis, to optimize the reaction conditions. These advancements have not only improved the efficiency of synthesis but also reduced the environmental footprint of the process.

In terms of biological activity, 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylic Acid has shown promising results in preclinical studies. It has demonstrated potent inhibitory effects against several enzymes implicated in inflammatory diseases, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary data suggest that this compound may exhibit antiviral properties by interfering with viral replication mechanisms. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

From an environmental perspective, researchers have also examined the biodegradability and toxicity of 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylic Acid. Studies indicate that under aerobic conditions, this compound undergoes rapid microbial degradation, minimizing its persistence in aquatic ecosystems. Furthermore, acute toxicity assays reveal that it poses minimal risk to aquatic organisms at environmentally relevant concentrations. These attributes make it a safer alternative to traditional organic compounds in certain industrial applications.

In conclusion, 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylic Acid stands out as a versatile and multifaceted molecule with vast potential across diverse scientific domains. Its unique structural features, coupled with recent advancements in synthesis and application studies, position it as a key player in future innovations within medicinal chemistry and materials science.